methyl 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carboxamido)acetate

• IUPAC Name: methyl 2-[[3-(1-methylpyrazol-3-yl)piperidine-1-carbonyl]amino]acetate
• InChI: InChI=1S/C13H20N4O3/c1-16-7-5-11(15-16)10-4-3-6-17(9-10)13(19)14-8-12(18)20-2/h5,7,10H,3-4,6,8-9H2,1-2H3,(H,14,19)
• InChI Key: DMHFBXALSQVHHI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)C(=O)NCC(=O)OC
• Molecular Formula: C13H20N4O3
• Molecular Weight: 280.32 g/mol
• CAS No.: 2034418-27-2

Description

Methyl 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carboxamido)acetate, also known as MPPCA, is a chemical compound that has gained significant attention in the field of scientific research. It is a small molecule that has been synthesized and studied extensively for its potential applications in various scientific fields.

Scientific Research Applications

Synthesis and Characterization

Methyl 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carboxamido)acetate and its derivatives have been a subject of interest in synthetic chemistry due to their potential application in medicinal chemistry and material science. The compound serves as a building block for the synthesis of various heterocyclic compounds. For instance, a study by Matulevičiūtė et al. (2021) focused on the development and regioselective synthesis of methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates as novel heterocyclic amino acids, providing insights into their potential as achiral and chiral building blocks in synthetic chemistry (Matulevičiūtė et al., 2021).

Anticancer Applications

Compounds related to this compound have been investigated for their potential anticancer activities. For example, derivatives of pyrazole, sharing structural similarities with the compound , have been synthesized and evaluated for their cytotoxic activities against cancer cell lines, highlighting their potential in developing new anticancer agents (Rahmouni et al., 2016).

Anti-inflammatory and Analgesic Properties

Studies have also explored the anti-inflammatory and analgesic properties of related compounds. For instance, thiosemicarbazides, triazoles, and Schiff bases derived from methyl 2-(thiazol-2-ylcarbamoyl)acetate, a compound with structural similarity, have shown promising antihypertensive α-blocking activity, indicating the potential for related compounds to possess similar therapeutic benefits (Abdel-Wahab et al., 2008).

Mechanism of Action

Target of Action

Similar compounds with a pyrazole ring have been reported to have a wide range of targets due to their diverse biological activities . For instance, some pyrazole derivatives have been shown to inhibit dipeptidylpeptidase 4, an enzyme involved in glucose metabolism, thus acting as antidiabetic agents .

Mode of Action

For example, some pyrazole derivatives have been shown to inhibit the activity of their target enzymes, leading to changes in the metabolic pathways .

Biochemical Pathways

For example, some pyrazole derivatives have been shown to inhibit enzymes involved in glucose metabolism, thus affecting the biochemical pathways related to glucose regulation .

Pharmacokinetics

The compound’s solubility and stability, which can influence its bioavailability, are important factors to consider .

Result of Action

Similar compounds have been reported to have various effects, such as cytotoxic effects on human cell lines .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of this compound .

Safety and Hazards

The safety and hazards associated with “methyl 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carboxamido)acetate” would depend on its specific physical and chemical properties. Compounds containing the 1H-pyrazol-3-yl moiety can cause serious eye irritation and may cause respiratory irritation.

Future Directions

The future research directions for “methyl 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carboxamido)acetate” could involve further exploration of its synthesis, properties, and potential applications. For example, compounds containing the 1H-pyrazol-3-yl moiety have been found to have potential as herbicides and as antidiabetic agents.